Cas no 1398044-50-2 (Thiol-PEG2-t-butyl ester)

• Product Name: Thiol-PEG2-t-butyl ester
• CAS No: 1398044-50-2
• MF: C₁₁H₂₂O₄S
• MW: 250.354982852936
• CID: 2950421
• PubChem ID: 77078524
• Update Time: 2024-11-02

Thiol-PEG2-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• 巯基-二聚乙二醇-丙酸叔丁酯
• Thiol-PEG2-t-butyl ester
• TERT-BUTYL 3-[2-(2-SULFANYLETHOXY)ETHOXY]PROPANOATE
• Thio-PEG2-t-butyl ester
• HS-PEG2-CH2CH2COOtBu
• HY-132100
• DA-78426
• BS-30840
• AKOS040756729
• BP-20951
• Thiol-PEG2-t-butylester
• SH-PEG2-CH2CH2COOtBu
• G66988
• 1398044-50-2
• CS-0148526

• Inchi： 1S/C11H22O4S/c1-11(2,3)15-10(12)4-5-13-6-7-14-8-9-16/h16H,4-9H2,1-3H3
• InChI Key： WUDGYPDPSZWMNE-UHFFFAOYSA-N
• SMILES： SCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 250.12388035g/mol
• Monoisotopic Mass: 250.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8